Cas no 2229680-67-3 (1-(hept-3-en-1-yl)cyclopropan-1-ol)

• Product Name: 1-(hept-3-en-1-yl)cyclopropan-1-ol
• CAS No: 2229680-67-3
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6187403
• PubChem ID: 165618300
• Update Time: 2025-06-20

1-(hept-3-en-1-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(hept-3-en-1-yl)cyclopropan-1-ol
• 2229680-67-3
• EN300-1800259

• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-10(11)8-9-10/h4-5,11H,2-3,6-9H2,1H3/b5-4+
• InChI Key： UHUDPZTWKDPNGX-SNAWJCMRSA-N
• SMILES： OC1(CC/C=C/CCC)CC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(hept-3-en-1-yl)cyclopropan-1-ol

Professional Introduction to Compound with CAS No. 2229680-67-3 and Product Name: 1-(hept-3-en-1-yl)cyclopropan-1-ol

The compound identified by the CAS number 2229680-67-3 and the product name 1-(hept-3-en-1-yl)cyclopropan-1-ol represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound, featuring a cyclopropanol moiety linked to a heptenyl group, has garnered attention due to its unique structural features and the promising applications it may offer in drug discovery and molecular design.

The structural composition of 1-(hept-3-en-1-yl)cyclopropan-1-ol is characterized by a cyclopropane ring attached to a hydroxyl group, with an unsaturated heptenyl side chain extending from the ring. This configuration introduces both rigidity and flexibility into the molecule, making it a versatile scaffold for further functionalization. The cyclopropane ring, known for its strained three-membered structure, often serves as a key pharmacophore in medicinal chemistry due to its ability to engage in favorable interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropane derivatives, as these structures have been shown to exhibit enhanced binding affinity and selectivity in various biological systems. The presence of the heptenyl group in 1-(hept-3-en-1-yl)cyclopropan-1-ol adds an additional layer of complexity, allowing for diverse chemical modifications and the exploration of novel pharmacological effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclopropanol moiety can be readily modified through various chemical reactions, such as epoxidation, hydroxylation, or alkylation, enabling the synthesis of derivatives with tailored properties. These modifications can be strategically employed to optimize solubility, metabolic stability, and target interaction.

Recent studies have highlighted the importance of unsaturated side chains in enhancing the bioactivity of small molecules. The heptenyl group in 1-(hept-3-en-1-yl)cyclopropan-1-ol provides a hydrophobic region that can interact favorably with lipid-rich environments, such as cell membranes or intracellular compartments. This feature makes the compound particularly interesting for designing molecules that require specific localization within biological systems.

The compound's unique structural features also make it a valuable tool for investigating enzyme mechanisms and binding interactions. The strained nature of the cyclopropane ring can induce conformational changes upon binding, providing insights into how small molecules modulate protein function. Additionally, the presence of both polar (hydroxyl) and non-polar (alkene) functional groups allows for versatile interactions with a wide range of biological targets.

In the context of drug discovery, 1-(hept-3-en-1-yl)cyclopropan-1-ol could serve as a lead compound or intermediate in the development of new therapeutic agents. Its structural motifs are reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological effects or serve as a scaffold for further optimization. For instance, compounds containing cyclopropane rings have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties.

The synthesis of 1-(hept-3-en-1-y)cyclopropan--ol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include the formation of the cyclopropane ring via ring-closing metathesis or cycloaddition reactions, followed by functionalization at the hydroxyl position and introduction of the heptenyl side chain. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

From a computational chemistry perspective, 1-(hept--en--y)cyc--op--ropan--ol has been studied using various molecular modeling techniques to predict its binding modes and interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence bioactivity. For example, computational analysis has suggested that introducing additional substituents at specific positions on the cyclopropane ring could enhance binding affinity or selectivity for certain enzymes or receptors.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in materials science and biotechnology, where it could serve as a precursor for designing novel polymers or functional materials with specific biochemical properties. Additionally, its ability to interact with biological systems suggests that it may find applications in diagnostic assays or as a tool for studying cellular processes.

In conclusion, 2229680–67–3and 1-(hept–3–en– 1– yl) – cyc – lo – pro – pan – 1– ol represent a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration in drug discovery and molecular design. As research continues to uncover new applications for this molecule, 2229680–67–3 is poised to play an important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.